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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzonitrile

Cat. No.: B039573 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate, essential safety protocols,

operational guidance, and disposal plans for 5-Bromo-2-iodobenzonitrile (CAS No: 121554-

10-7). Adherence to these procedures is critical to mitigate risks and ensure a safe laboratory

environment.

Hazard Identification and Personal Protective Equipment (PPE)

5-Bromo-2-iodobenzonitrile is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3] It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][3] Therefore, strict adherence to PPE guidelines is mandatory.

Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before use.

To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To protect eyes from dust

particles and splashes.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required.

To prevent inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 5-Bromo-2-iodobenzonitrile in a laboratory setting.

Preparation and Engineering Controls:
Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4][5]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1]

Before handling, ensure all necessary PPE is donned correctly.

Have spill cleanup materials readily available.
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Avoid direct contact with the substance.[1]

Do not breathe dust.[3][6] Avoid the formation or spread of dust in the air.[1]

Carefully open the container, preferably in a fume hood.

For weighing, use a balance inside the fume hood or in a ventilated enclosure. Use a spatula

to handle the solid.

If transferring the solid, do so carefully to minimize dust generation.

Close the container tightly after use.[1][6]

Storage:
Store in a cool, well-ventilated, and dry place.[1][6]

Keep the container tightly closed.[1][6]

The compound is light-sensitive and should be stored accordingly.[1] One supplier

recommends storage at -20°C.[7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][6][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give half a liter

of water to drink. Seek immediate medical

attention.[1][6]

Spill and Leakage
Minor Spills:

Ensure proper PPE is worn.

Gently sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[4][9]

Clean the spill area with a suitable solvent and then wash with soap and water.

Major Spills:

Evacuate the area immediately.

Prevent unauthorized personnel from entering.
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Contact your institution's environmental health and safety (EHS) department.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste:

Dispose of 5-Bromo-2-iodobenzonitrile and any contaminated materials in a designated

hazardous waste container for halogenated organic compounds.

The container must be properly labeled with the chemical name and associated hazards.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated items should be placed in a

sealed bag and disposed of as hazardous waste.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 5-Bromo-2-iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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